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molecular formula C7H7N3O2S B064096 4-methyl-4H-pyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide CAS No. 163137-03-9

4-methyl-4H-pyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide

Cat. No. B064096
CAS RN: 163137-03-9
M. Wt: 197.22 g/mol
InChI Key: SZIGFRKCNUVETP-UHFFFAOYSA-N
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Patent
US05459138

Procedure details

1.2 g of potassium carbonate and 1.37 g of iodomethane are added to a solution of 0.6 g of 4H- pyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide (Example 16) in 15 cm3 of acetonitrile. The suspension is heated at 50° C. for 3 hours. The acetonitrile is then removed by evaporation under partial vacuum. The residue is taken up in 20 cm3 of water. The title product, which has little solubility in water, is collected on a filter, washed with water and dried.
Name
potassium carbonate
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
iodomethane
Quantity
1.37 g
Type
reactant
Reaction Step One
Name
4H- pyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide
Quantity
0.6 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
15 mL
Type
solvent
Reaction Step One
Name
4-METHYL-4H-PYRIDO[3,2-e][1,2,4]THIADIAZINE 1,1-DIOXIDE

Identifiers

REACTION_CXSMILES
C(=O)([O-])[O-].[K+].[K+].I[CH3:8].[S:9]1(=[O:20])(=[O:19])[C:14]2[N:15]=[CH:16][CH:17]=[CH:18][C:13]=2[NH:12][CH:11]=[N:10]1>C(#N)C>[CH3:8][N:12]1[C:13]2[CH:18]=[CH:17][CH:16]=[N:15][C:14]=2[S:9](=[O:20])(=[O:19])[N:10]=[CH:11]1 |f:0.1.2|

Inputs

Step One
Name
potassium carbonate
Quantity
1.2 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
iodomethane
Quantity
1.37 g
Type
reactant
Smiles
IC
Name
4H- pyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide
Quantity
0.6 g
Type
reactant
Smiles
S1(N=CNC2=C1N=CC=C2)(=O)=O
Name
acetonitrile
Quantity
15 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The acetonitrile is then removed by evaporation under partial vacuum
CUSTOM
Type
CUSTOM
Details
is collected on a filter
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
4-METHYL-4H-PYRIDO[3,2-e][1,2,4]THIADIAZINE 1,1-DIOXIDE
Type
Smiles
CN1C=NS(C2=C1C=CC=N2)(=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.